Cas no 81761-83-3 (N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide)
![N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide structure](https://www.kuujia.com/scimg/cas/81761-83-3x500.png)
81761-83-3 structure
Product name:N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(Cyclohexylamino)propylaminocarbonyl]-1,4-dihydro-4-methyl-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-5,5-dioxide
- N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
- N-[3-(cyclohexylamino)propyl]-4-methyl-5,5-dioxo-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide
- DTXSID90231341
- Pyrazolo(4,3-c)(1,2)benzothiazine-3-carboxamide, 1,4-dihydro-N-(3-(cyclohexylamino)propyl)-4-methyl-1-phenyl-, 5,5-dioxide
- 81761-83-3
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- Inchi: InChI=1S/C26H31N5O3S/c1-30-25-23(26(32)28-18-10-17-27-19-11-4-2-5-12-19)29-31(20-13-6-3-7-14-20)24(25)21-15-8-9-16-22(21)35(30,33)34/h3,6-9,13-16,19,27H,2,4-5,10-12,17-18H2,1H3,(H,28,32)
- InChI Key: QDGDNXSMLUMLEZ-UHFFFAOYSA-N
- SMILES: CN1C2=C(C3=CC=CC=C3S1(=O)=O)N(N=C2C(=O)NCCCNC4CCCCC4)C5=CC=CC=C5
Computed Properties
- Exact Mass: 493.21476104g/mol
- Monoisotopic Mass: 493.21476104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
- XLogP3: 4.2
N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide Related Literature
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1. Book reviews
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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5. Book reviews
81761-83-3 (N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide) Related Products
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